N-[(4-methoxy-1-naphthyl)methyl]-4-methylaniline

• IUPAC Name: N-[(4-methoxynaphthalen-1-yl)methyl]-4-methylaniline
• InChI: InChI=1S/C19H19NO/c1-14-7-10-16(11-8-14)20-13-15-9-12-19(21-2)18-6-4-3-5-17(15)18/h3-12,20H,13H2,1-2H3
• InChI Key: YEGJCTMULDNOGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NCC2=CC=C(C3=CC=CC=C23)OC
• Molecular Formula: C19H19NO
• Molecular Weight: 277.4 g/mol

Description

N-[(4-methoxy-1-naphthyl)methyl]-4-methylaniline, also known as MNMA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. MNMA is a derivative of naphthalene, a common aromatic hydrocarbon, and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-[(4-methoxy-1-naphthyl)methyl]-4-methylaniline is not fully understood, but it is believed to involve interactions with the electron transport layer in OFETs and the donor-acceptor interface in OPVs. N-[(4-methoxy-1-naphthyl)methyl]-4-methylaniline has been shown to have a high electron affinity, which makes it a good candidate for use as a donor material in OPVs.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of N-[(4-methoxy-1-naphthyl)methyl]-4-methylaniline. However, it has been shown to be non-toxic in vitro and in vivo studies, making it a safe material for use in scientific research.

Advantages and Limitations for Lab Experiments

One advantage of N-[(4-methoxy-1-naphthyl)methyl]-4-methylaniline is its high electron mobility, which makes it a good candidate for use in OFETs and OPVs. Additionally, it is relatively easy to synthesize and has been shown to be non-toxic. However, one limitation of N-[(4-methoxy-1-naphthyl)methyl]-4-methylaniline is its limited solubility in common solvents, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on N-[(4-methoxy-1-naphthyl)methyl]-4-methylaniline. One area of interest is its potential use in organic light-emitting diodes (OLEDs). N-[(4-methoxy-1-naphthyl)methyl]-4-methylaniline has been shown to have a high photoluminescence quantum yield, making it a good candidate for use as an emitter material in OLEDs. Additionally, research on the synthesis of N-[(4-methoxy-1-naphthyl)methyl]-4-methylaniline derivatives with improved solubility and electron mobility is ongoing. Finally, more research is needed on the biochemical and physiological effects of N-[(4-methoxy-1-naphthyl)methyl]-4-methylaniline to fully understand its potential applications in scientific research.

Synthesis Methods

N-[(4-methoxy-1-naphthyl)methyl]-4-methylaniline can be synthesized using various methods, including the reaction of 4-methylaniline with 4-methoxy-1-naphthaldehyde in the presence of a catalyst. The reaction produces N-[(4-methoxy-1-naphthyl)methyl]-4-methylaniline as a yellow solid with a melting point of 130-132°C. Other methods of synthesis include the reaction of 4-methylaniline with 4-methoxy-1-naphthylmethyl chloride or 4-methoxy-1-naphthylmethyl bromide in the presence of a base.

Scientific Research Applications

N-[(4-methoxy-1-naphthyl)methyl]-4-methylaniline has been studied for its potential applications in scientific research, particularly in the field of organic electronics. It has been shown to have a high electron mobility and can be used as a material for organic field-effect transistors (OFETs). N-[(4-methoxy-1-naphthyl)methyl]-4-methylaniline has also been studied for its potential use in organic photovoltaics (OPVs) as a donor material.